Acefylline piperazinate
Acefylline piperazinate
Brand Name:
Vulcanchem
CAS No.:
18833-13-1
VCID:
VC0094771
InChI:
InChI=1S/C9H10N4O4.C4H10N2/c1-11-7-6(8(16)12(2)9(11)17)13(4-10-7)3-5(14)15;1-2-6-4-3-5-1/h4H,3H2,1-2H3,(H,14,15);5-6H,1-4H2
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)O.C1CNCCN1
Molecular Formula:
C13H20N6O4
Molecular Weight:
324.34 g/mol
Acefylline piperazinate
CAS No.: 18833-13-1
Main Products
VCID: VC0094771
Molecular Formula: C13H20N6O4
Molecular Weight: 324.34 g/mol
| CAS No. | 18833-13-1 |
|---|---|
| Product Name | Acefylline piperazinate |
| Molecular Formula | C13H20N6O4 |
| Molecular Weight | 324.34 g/mol |
| IUPAC Name | 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)acetic acid;piperazine |
| Standard InChI | InChI=1S/C9H10N4O4.C4H10N2/c1-11-7-6(8(16)12(2)9(11)17)13(4-10-7)3-5(14)15;1-2-6-4-3-5-1/h4H,3H2,1-2H3,(H,14,15);5-6H,1-4H2 |
| Standard InChIKey | SKKLFJHESZIVKT-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)O.C1CNCCN1 |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)O.C1CNCCN1 |
| Synonyms | acefyllin piperazinate acephylline piperazinate acepifylline acepiphyllin Etaphylline Minophylline theophylline ethanoate of piperazine |
| PubChem Compound | 6453414 |
| Last Modified | Nov 11 2021 |
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